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Compound of Interest

Compound Name: Lu AA33810

Cat. No.: B1662617 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Lu AA33810 is a potent and highly selective antagonist for the neuropeptide Y (NPY) Y5

receptor, with a Ki of 1.5 nM for the rat receptor.[1][2] It is an orally active and brain-penetrant

compound that has demonstrated anxiolytic and antidepressant-like effects in various rodent

models of stress sensitivity.[2][3][4] Developed by Lundbeck, Lu AA33810's mechanism of

action is centered on the modulation of the NPY system, which is implicated in the regulation of

stress, anxiety, and mood.[1][3] The forced swim test (FST) is a widely utilized behavioral

assay to assess depressive-like behavior and to screen for potential antidepressant efficacy of

novel compounds.[3][4] This document provides a detailed protocol for the FST as applied to

the evaluation of Lu AA33810 and summarizes the expected results based on preclinical

findings.

Experimental Protocols
Forced Swim Test (FST) Protocol for Rats:

This protocol is based on methodologies commonly employed for assessing the

antidepressant-like effects of compounds like Lu AA33810.

1. Animals:
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Species: Male Wistar rats or Flinders Sensitive Line (FSL) rats are suitable models.[3][4]

Weight: 250-300 g at the start of the experiment.

Housing: Animals should be group-housed (e.g., 4-5 per cage) under standard laboratory

conditions with a 12-hour light/dark cycle and ad libitum access to food and water.

Acclimation: Allow at least one week for acclimation to the housing facility before the start of

any experimental procedures.

2. Apparatus:

A transparent cylindrical tank (e.g., 40 cm height x 20 cm diameter) filled with water.

The water depth should be approximately 30 cm to prevent the rat's tail from touching the

bottom.[3]

The water temperature should be maintained at 23-25°C.[3]

3. Drug Preparation and Administration:

Compound: Lu AA33810.

Vehicle: A suitable vehicle for intraperitoneal (i.p.) injection should be used (e.g., saline, or a

solution containing a small percentage of a solubilizing agent like Tween 80).

Dosing:

Acute Administration: A single dose of 10 mg/kg, i.p., administered 30-60 minutes before

the test session.[5]

Chronic Administration: Daily doses of 10 mg/kg/day, i.p., for a period of 14-21 days.[3][4]

Control Groups: A vehicle-treated control group and a positive control group (e.g., a standard

antidepressant like fluoxetine) should be included.

4. Experimental Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.researchgate.net/publication/23679717_The_Novel_Neuropeptide_Y_Y-5_Receptor_Antagonist_Lu_AA33810_N-trans-4-45-Dihydro1benzothiepino54-dthiazol-2-ylaminocycl_ohexylmethyl-methanesulfonamide_Exerts_Anxiolytic-_and_Antidepressant-Like_Effec
https://pubmed.ncbi.nlm.nih.gov/19098165/
https://www.researchgate.net/publication/23679717_The_Novel_Neuropeptide_Y_Y-5_Receptor_Antagonist_Lu_AA33810_N-trans-4-45-Dihydro1benzothiepino54-dthiazol-2-ylaminocycl_ohexylmethyl-methanesulfonamide_Exerts_Anxiolytic-_and_Antidepressant-Like_Effec
https://www.researchgate.net/publication/23679717_The_Novel_Neuropeptide_Y_Y-5_Receptor_Antagonist_Lu_AA33810_N-trans-4-45-Dihydro1benzothiepino54-dthiazol-2-ylaminocycl_ohexylmethyl-methanesulfonamide_Exerts_Anxiolytic-_and_Antidepressant-Like_Effec
https://www.benchchem.com/product/b1662617?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/27975125/
https://www.researchgate.net/publication/23679717_The_Novel_Neuropeptide_Y_Y-5_Receptor_Antagonist_Lu_AA33810_N-trans-4-45-Dihydro1benzothiepino54-dthiazol-2-ylaminocycl_ohexylmethyl-methanesulfonamide_Exerts_Anxiolytic-_and_Antidepressant-Like_Effec
https://pubmed.ncbi.nlm.nih.gov/19098165/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Day 1: Pre-test Session (Habituation):

Place each rat individually into the swim cylinder for a 15-minute period.

After 15 minutes, remove the rat, gently dry it with a towel, and return it to its home cage.

This session promotes the development of a stable baseline of immobility.

Day 2: Test Session:

Administer Lu AA33810 (or vehicle/positive control) at the predetermined time before the

test.

24 hours after the pre-test session, place the rat back into the swim cylinder for a 5-minute

test session.

The entire 5-minute session should be recorded for later scoring.

After the session, remove the rat, dry it, and return it to its home cage.

5. Behavioral Scoring:

An observer blinded to the treatment conditions should score the videos.

The primary behavioral parameter measured is immobility time. A rat is considered immobile

when it ceases struggling and remains floating motionless, making only small movements

necessary to keep its head above water.

Other behaviors that can be scored include swimming and climbing.

Data Presentation
Table 1: Representative Results of Lu AA33810 in the Rat Forced Swim Test
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Treatment Group Dose (mg/kg, i.p.) Immobility Time (seconds)

Vehicle Control - 150 ± 10

Lu AA33810 10 95 ± 8

Fluoxetine (Positive Control) 10 85 ± 7

Note: Data are presented as mean ± SEM (Standard Error of Mean). * indicates a statistically

significant difference from the vehicle control group (p < 0.05). The values presented are

hypothetical but representative of expected outcomes based on published literature.[3][5]
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Caption: Experimental workflow for the Forced Swim Test with Lu AA33810.
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Caption: Proposed signaling pathway for the antidepressant-like effects of Lu AA33810.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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